Cas no 156153-52-5 (Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI))

• Product Name: Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI)
• CAS No: 156153-52-5
• MF: C₅₁H₇₇NO₁₅
• MW: 944.154797315598
• CID: 186025
• PubChem ID: 6448982
• Update Time: 2025-04-19

Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Avermectin A1a,4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)- (9CI)
• LogP
• (4''R)-4''-(Acetylamino)-5-O-demethyl-4''-deoxy-26-methoxyavermectin A1a
• Avermectin A1a, 4''-(acetylamino)-5-O-demethyl-4''-deoxy-26-methoxy-, (4''R)-
• 156153-52-5

• Inchi： 1S/C51H77NO15/c1-12-27(2)46-30(5)18-19-50(67-46)24-37-21-36(66-50)17-16-29(4)45(28(3)14-13-15-35-26-60-48-44(54)34(25-57-9)20-38(49(55)63-37)51(35,48)56)64-42-23-40(59-11)47(32(7)62-42)65-41-22-39(58-10)43(31(6)61-41)52-33(8)53/h13-16,18-20,27-28,30-32,36-48,54,56H,12,17,21-26H2,1-11H3,(H,52,53)/b14-13+,29-16+,35-15+
• InChI Key： UKBRLBORLOJJOH-WJHOPLKNSA-N
• SMILES： O1CC2=CC=CC(C)C(C(C)=CCC3CC(CC4(C=CC(C)C(C(C)CC)O4)O3)OC(C3C=C(COC)C(C1C32O)O)=O)OC1CC(C(C(C)O1)OC1CC(C(C(C)O1)NC(C)=O)OC)OC |c:2,t:4,10|

Computed Properties

• Exact Mass: 943.52932075g/mol
• Monoisotopic Mass: 943.52932075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 67
• Rotatable Bond Count: 11
• Complexity: 1880
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 20
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 188Ų